![molecular formula C10H11ClN2O2 B2972229 2-{8-Methylimidazo[1,2-a]pyridin-3-yl}acetic acid hydrochloride CAS No. 2138573-30-3](/img/structure/B2972229.png)
2-{8-Methylimidazo[1,2-a]pyridin-3-yl}acetic acid hydrochloride
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Overview
Description
“2-{8-Methylimidazo[1,2-a]pyridin-3-yl}acetic acid hydrochloride” is a compound that belongs to the class of imidazo[1,2-a]pyridines . These compounds are recognized for their broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs . Some derivatives of this class have been commercialized as drugs, such as the sedative Zolpidem and the anxiolytic Alpidem .
Synthesis Analysis
A simple and effective method for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . The main literature method for the synthesis of these compounds involves a condensation reaction of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo[1,2-a]pyridine .Molecular Structure Analysis
The molecular structure of “2-{8-Methylimidazo[1,2-a]pyridin-3-yl}acetic acid hydrochloride” is represented by the formula C10H10N2O2 . It is a derivative of imidazo[1,2-a]pyridine, a fused bicyclic heterocycle consisting of three carbon atoms and two nitrogen centers at the 1- and 3-positions .Chemical Reactions Analysis
The synthesis of “2-{8-Methylimidazo[1,2-a]pyridin-3-yl}acetic acid hydrochloride” involves a multicomponent condensation reaction of 2-aminopyridines with arylglyoxals and Meldrum’s acid . This reaction is facilitated by microwave irradiation, which provides a fast, clean, high-yielding, and environmentally benign method for the synthesis of a variety of heterocyclic compounds .Scientific Research Applications
Medicinal Chemistry
Imidazopyridine compounds, including “2-(8-Methylimidazo[1,2-a]pyridin-3-yl)acetic acid hydrochloride”, have a broad spectrum of biological activity. They can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs .
Treatment of Insomnia
One of the most widely used derivatives of imidazopyridin-3-yl-acetic acid is Zolpidem. It is used to treat short-term insomnia, as well as some disorders of brain function .
Treatment of Cardiovascular Diseases
Several studies have proposed the use of imidazo-[1,2-a]pyridine derivatives for the treatment of cardiovascular diseases .
Treatment of Alzheimer’s Disease
Imidazo-[1,2-a]pyridine derivatives have also been suggested for the treatment of Alzheimer’s disease .
Cancer Treatment
Some studies have proposed the use of imidazo-[1,2-a]pyridine derivatives for the treatment of cancer .
Material Science
Due to its structural character, the imidazopyridine moiety is also useful in material science .
Mechanism of Action
Target of Action
The primary targets of 2-(8-Methylimidazo[1,2-a]pyridin-3-yl)acetic acid hydrochloride are γ-aminobutyric acid (GABA) receptors . These receptors play a crucial role in inhibitory neurotransmission in the central nervous system .
Mode of Action
2-(8-Methylimidazo[1,2-a]pyridin-3-yl)acetic acid hydrochloride interacts with its targets by binding to GABA receptors, similar to classical benzodiazepine tranquilizers . This binding action results in the blocking of these receptors, which leads to a decrease in neuronal excitability .
Biochemical Pathways
The compound’s action on GABA receptors affects the GABAergic neurotransmission pathway . This pathway is responsible for inhibitory neurotransmission in the brain, and its modulation can have significant effects on neuronal activity .
Result of Action
The molecular and cellular effects of 2-(8-Methylimidazo[1,2-a]pyridin-3-yl)acetic acid hydrochloride’s action include a decrease in neuronal excitability due to the blocking of GABA receptors . This can result in effects such as sedation or anxiolysis, depending on the specific context and dosage .
Future Directions
The development of new methods for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids, which allow obtaining the target products in one synthetic stage with high yields, is an urgent task . Furthermore, given the broad spectrum of biological activity of these compounds, further exploration of their potential applications in medicinal chemistry is warranted .
properties
IUPAC Name |
2-(8-methylimidazo[1,2-a]pyridin-3-yl)acetic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2.ClH/c1-7-3-2-4-12-8(5-9(13)14)6-11-10(7)12;/h2-4,6H,5H2,1H3,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPUYUSMKUVPIQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC=C2CC(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(8-Methylimidazo[1,2-a]pyridin-3-yl)acetic acid hydrochloride | |
CAS RN |
2138573-30-3 |
Source
|
Record name | 2-{8-methylimidazo[1,2-a]pyridin-3-yl}acetic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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